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Abstract

Methacrifos, an organophosphate insecticide, has a significant history in the protection of
stored grains. This technical guide provides a comprehensive overview of its development,
chemical properties, and mechanism of action. It details the insecticidal efficacy and
toxicological profile of Methacrifos through systematically presented quantitative data.
Furthermore, this document outlines key experimental protocols for the evaluation of its
bioactivity and residues, and visualizes its mode of action and a representative experimental
workflow using Graphviz diagrams. This guide is intended to serve as a valuable resource for
researchers and professionals in the fields of insecticide science and drug development.

Introduction

Methacrifos is an organothiophosphate insecticide and acaricide primarily utilized as a grain
protectant against a variety of arthropod pests.[1][2] It exhibits stomach, contact, and
respiratory action with a rapid knockdown effect and some residual activity.[2] This document
will provide a detailed exploration of the history, chemical and physical properties, mode of
action, synthesis, insecticidal efficacy, and toxicology of Methacrifos.

History and Development
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Methacrifos was developed by Ciba-Geigy AG (now part of Novartis) and has been evaluated
by the Joint FAO/WHO Meeting on Pesticide Residues (JMPR) on several occasions, with its
first evaluation in 1980.[3][4] It was primarily used as a grain protectant in broad-spectrum
control programs.[1]

Regulatory Status: Methacrifos is not approved for use as a plant protection agent in the
United Kingdom and the European Union under EC Regulation 1107/2009.[1] The Acceptable
Daily Intake (ADI) for humans was established at 0.006 mg/kg body weight per day by the
JMPR in 1990.[4][5]

Chemical and Physical Properties

Methacrifos is chemically known as methyl (E)-3-dimethoxyphosphinothioyloxy-2-methylprop-
2-enoate.[5] It is an organic thiophosphate.[5]

Property Value Source

Molecular Formula C7H130s5PS [2]

Molecular Weight 240.22 g/mol [5]

CAS Number 62610-77-9 [2]
methyl (E)-3-

IUPAC Name dimethoxyphosphinothioyloxy- [5]

2-methylprop-2-enoate

Not specified, but used in

Appearance o )
liquid formulations
N Information not readily
Solubility )
available
Unstable in dietary
reparations, requirin
Stability prep a J

biweekly preparation for
studies.[6]

Mode of Action: Acetylcholinesterase Inhibition
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Like other organophosphate insecticides, Methacrifos functions as an inhibitor of the enzyme
acetylcholinesterase (AChE) in the nervous system of insects.[2]

Signaling Pathway of Acetylcholinesterase Inhibition
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Caption: Mechanism of action of Methacrifos as an acetylcholinesterase inhibitor.

AChE is responsible for breaking down the neurotransmitter acetylcholine (ACh) in the synaptic
cleft. By inhibiting AChE, Methacrifos causes an accumulation of ACh, leading to continuous
stimulation of acetylcholine receptors. This hyperexcitation of the nervous system results in
paralysis and ultimately the death of the insect.

Synthesis of Methacrifos

The synthesis of Methacrifos typically involves the reaction of key intermediates. While
detailed industrial synthesis protocols are proprietary, a general pathway can be described.

General Synthesis Workflow

Dimethoxyphosphinothioyl chloride

Reaction in liquid phase Methacrifos
(low temperature)

Purification
(e.g., distillation, chromatography)

Purified Methacrifos

Methyl methacrylate
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Caption: A generalized workflow for the synthesis of Methacrifos.

Insecticidal Efficacy

Methacrifos has been demonstrated to be effective against a range of stored-product pests.

Pest Species Efficacy Data

Conditions Source

Flour beetle (e.g.,
85-95% control

Optimal temperature

Tribolium castaneum) and humidity
Knockdown in 24-48
[5]
hours
Residual activity for Typical storage 5]
16-24 weeks conditions
Reduced grain
) damage to 10% after ] ]
Grain moths ) Field trials [5]
8 months (vs. 76% in
untreated)
Reduced weight loss
to ~2% (vs. 13% in [5]
untreated)
o ) General use as a
Grain mites Effective control ) [1][2]
grain protectant
Toxicology

The toxicological profile of Methacrifos has been evaluated in various animal models.
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Parameter Value Species Source
Acute Oral LDso 678 mg/kg Rat [6]
Inhalation LCso (4h) 2.2 mg/L air Rat

NOAEL (2-year study) 0.6 mg/kg b.w. daily Rat

) 10 ppm in diet
NOAEL (Reproduction _
(equivalent to 0.5 Rat [6]
study)
mg/kg bw/day)
_ 100 ppm in diet
NOAEL (Chronic )
(equivalent to 15 Mouse [6]
study)
mg/kg bw/day)
) 100 ppm in diet
NOAEL (Chronic )
(equivalent to 2.5 Dog [6]
study)

mg/kg bw/day)

Human (4-week oral NOAEL: 0.06 mg/kg

Man [6]
study) bw/day

Metabolism: In animals, Methacrifos is rapidly metabolized and excreted. The primary
metabolic pathways include cleavage of the carboxymethyl ester bond, the phosphoryl methyl
and vinyl ester bonds, and oxidative desulfuration.

Experimental Protocols

Detailed experimental protocols are crucial for the accurate assessment of an insecticide's
properties. Below are representative methodologies for key experiments.

Acetylcholinesterase Inhibition Assay (In Vitro)

This protocol is a generalized method based on the Ellman assay to determine the in vitro
inhibitory activity of Methacrifos on AChE.

Workflow for In Vitro AChE Inhibition Assay
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Prepare Reagents:
- AChE solution
- DTNB (Ellman's reagent)
- Acetylthiocholine (substrate)
- Methacrifos solutions (various concentrations)
- Buffer solution

\

Pipette into microplate wells:
- Buffer
- Methacrifos or control
- AChE solution

Y

Pre-incubate to allow
inhibitor-enzyme interaction

\

Add DTNB and
Acetylthiocholine to initiate reaction

Measure absorbance at 412 nm
kinetically over time

Calculate reaction rates and
percentage of inhibition.
Determine ICso value.

Click to download full resolution via product page
Caption: A representative workflow for an in vitro acetylcholinesterase inhibition assay.

Methodology:

» Reagent Preparation: Prepare solutions of acetylcholinesterase, 5,5'-dithiobis-(2-nitrobenzoic
acid) (DTNB), and the substrate acetylthiocholine iodide in a suitable buffer (e.g., phosphate
buffer, pH 8.0). Prepare serial dilutions of Methacrifos in a solvent such as DMSO, with a
final solvent concentration in the assay kept low (e.g., <1%) to avoid affecting enzyme

activity.
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e Assay Procedure: In a 96-well microplate, add the buffer, AChE solution, and either the
Methacrifos solution or the solvent (for control). Pre-incubate the plate for a defined period
(e.g., 15 minutes) at a controlled temperature (e.g., 25°C) to allow the inhibitor to bind to the
enzyme.

Reaction Initiation and Measurement: Add DTNB and the substrate to all wells to start the
reaction. Immediately begin measuring the absorbance at 412 nm at regular intervals for a
set period (e.g., 5-10 minutes) using a microplate reader.

Data Analysis: Calculate the rate of reaction for each concentration of Methacrifos. The
percentage of inhibition is determined relative to the control. The ICso value (the
concentration of inhibitor that causes 50% inhibition of the enzyme) can then be calculated.

Stored Product Insect Bioassay

This protocol describes a general method for assessing the efficacy of Methacrifos against
stored product insects, such as the red flour beetle (Tribolium castaneum).

Methodology:

Insect Rearing: Maintain a healthy culture of the target insect species under controlled
conditions of temperature, humidity, and diet.

Treatment of Grain: Apply Methacrifos to grain at various concentrations. A control group
with untreated grain should also be prepared.

Exposure: Introduce a known number of adult insects into containers with the treated or
untreated grain.

Mortality Assessment: Record the number of dead insects at specific time intervals (e.g., 24,
48, 72 hours).

Data Analysis: Calculate the percentage of mortality for each concentration and time point.
Probit analysis can be used to determine the LCso (lethal concentration for 50% of the
population).

Pesticide Residue Analysis in Grain

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b033344?utm_src=pdf-body
https://www.benchchem.com/product/b033344?utm_src=pdf-body
https://www.benchchem.com/product/b033344?utm_src=pdf-body
https://www.benchchem.com/product/b033344?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

This protocol provides a general outline for determining the residue of Methacrifos in treated
grain.

Methodology:

o Sample Preparation: Obtain a representative sample of the treated grain. The grain is then
ground to a fine powder.

o Extraction: Extract the Methacrifos from the ground grain using an appropriate organic
solvent (e.g., acetonitrile or acetone).

o Cleanup: The extract is cleaned up to remove interfering substances. This may involve
techniques such as solid-phase extraction (SPE).

¢ Analysis: The cleaned-up extract is analyzed using a suitable analytical technique, such as
gas chromatography (GC) with a phosphorus-specific detector or mass spectrometry (MS).

e Quantification: The concentration of Methacrifos is determined by comparing the response
of the sample to that of known standards.

Conclusion

Methacrifos has played a significant role in the management of stored product pests. Its
efficacy as an acetylcholinesterase inhibitor is well-documented. This technical guide has
provided a detailed overview of its history, chemical properties, mode of action, and
toxicological profile, supported by quantitative data and experimental methodologies. While its
use is now restricted in some regions, the study of Methacrifos continues to provide valuable
insights into the development and action of organophosphate insecticides. This information
serves as a critical resource for ongoing research in insecticide science and the development
of new pest management strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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